Cas no 593157-04-1 (1,1',1'',1'''-(1,4-Phenylenedimethanetriyl)tetrakis{4-[(6-bromohexyl)oxy]-3,5-dimethylbenzene})

• Product name: 1,1',1'',1'''-(1,4-Phenylenedimethanetriyl)tetrakis{4-[(6-bromohexyl)oxy]-3,5-dimethylbenzene}
• CAS No: 593157-04-1
• MF: C₆₄H₈₆Br₄O₄
• MW: 1238.98125696182
• CID: 2834106
• PubChem ID: 71363669

1,1',1'',1'''-(1,4-Phenylenedimethanetriyl)tetrakis{4-[(6-bromohexyl)oxy]-3,5-dimethylbenzene} Chemical and Physical Properties

Names and Identifiers

• DTXSID00787182
• 1,1',1'',1'''-(1,4-Phenylenedimethanetriyl)tetrakis{4-[(6-bromohexyl)oxy]-3,5-dimethylbenzene}
• 593157-04-1

• Inchi： InChI=1S/C64H86Br4O4/c1-45-37-55(38-46(2)61(45)69-33-21-13-9-17-29-65)59(56-39-47(3)62(48(4)40-56)70-34-22-14-10-18-30-66)53-25-27-54(28-26-53)60(57-41-49(5)63(50(6)42-57)71-35-23-15-11-19-31-67)58-43-51(7)64(52(8)44-58)72-36-24-16-12-20-32-68/h25-28,37-44,59-60H,9-24,29-36H2,1-8H3
• InChI Key： KVAVTZIHEQEMFW-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 1238.32186Da
• Monoisotopic Mass: 1234.32596Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 72
• Rotatable Bond Count: 34
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 20.2
• Topological Polar Surface Area: 36.9Ų